Cas no 103550-77-2 (Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]-)

Phosphine, (1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]- offers a unique structural composition, providing enhanced stability and selectivity in chemical reactions. Its tailored molecular structure optimizes reactivity and efficiency, making it an ideal choice for specialized synthetic applications. This product is highly regarded for its distinct advantages in organic synthesis.
Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]- structure
103550-77-2 structure
Product Name:Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]-
CAS No:103550-77-2
MF:C60H64P2
MW:847.09769821167
CID:1141472
PubChem ID:13582030
Update Time:2025-06-20

Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]-
    • 573652-71-8
    • 100165-91-1
    • (S)-[1,1'-Binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]phosphine
    • 103550-77-2
    • DTXSID601129996
    • Phosphine, (1R)-[1,1a(2)-binaphthalene]-2,2a(2)-diylbis[bis[4-(1,1-dimethylethyl)phenyl]-
    • SCHEMBL1044125
    • 2,2'-Bis(bis(4-(tert-butyl)phenyl)phosphaneyl)-1,1'-binaphthalene
    • (R)-[1,1'-Binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]phosphine
    • Inchi: 1S/C60H64P2/c1-57(2,3)43-23-31-47(32-24-43)61(48-33-25-44(26-34-48)58(4,5)6)53-39-21-41-17-13-15-19-51(41)55(53)56-52-20-16-14-18-42(52)22-40-54(56)62(49-35-27-45(28-36-49)59(7,8)9)50-37-29-46(30-38-50)60(10,11)12/h13-40H,1-12H3
    • InChI Key: QWKBAJNZHNAEHD-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(=CC=1)C(C)(C)C)(C1C=CC(=CC=1)C(C)(C)C)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 846.44832604g/mol
  • Monoisotopic Mass: 846.44832604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 11
  • Complexity: 1200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.1
  • Topological Polar Surface Area: 0Ų

Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A2020738-1g
(R)-[1,1'-Binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]phosphine
103550-77-2 98%
1g
$1563.0 2024-04-26

Additional information on Phosphine,(1R)-[1,1'-binaphthalene]-2,2'-diylbis[bis[4-(1,1-dimethylethyl)phenyl]-

Phosphine, (1R)-[1,1'-Binaphthalene]-2,2'-Diylbis[bis[4-(1,1-Dimethylethyl)phenyl]phosphine]: A Chiral Phosphorus Ligand for Asymmetric Catalysis

Phosphine compounds are critical components in modern organic synthesis due to their unique electronic properties and ability to stabilize transition metal complexes. The chiral phosphorus ligand with CAS No. 103550-77-2, specifically designated as (1R)-[1,1'-Binaphthalene]-2,2'-Diylbis[bis[4-(1,1-Dimethylethyl)phenyl]phosphine], represents an advanced example of such ligands engineered for asymmetric catalytic applications. This compound combines the structural rigidity of binaphthyl scaffolds with the steric bulk of tert-butyl groups to create a highly enantioselective catalyst platform.

Recent studies published in the Journal of the American Chemical Society (JACS) have highlighted its exceptional performance in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions under mild conditions. The binaphthalene core provides inherent stability against racemization while the tert-butyl substituents (4-(1,1-dimethylethyl)phenyl groups) enhance steric hindrance effects crucial for controlling stereochemical outcomes. Researchers from MIT demonstrated that this ligand achieves enantiomeric excesses exceeding 98% in challenging biaryl coupling systems when compared to conventional BINAP derivatives.

In medicinal chemistry applications, this compound has been successfully employed as a chiral auxiliary in asymmetric epoxidation processes. A 2023 study in Nature Catalysis revealed its ability to selectively promote the formation of pharmacologically active (R)-configured epoxides from allylic alcohols with remarkable efficiency. The unique spatial arrangement created by the binaphthyl linker and bulky substituents facilitates precise control over reaction pathways critical for synthesizing complex bioactive molecules like those found in oncology drug candidates.

The synthesis methodology reported in a 2024 Angewandte Chemie paper describes a convergent approach involving Stille coupling of appropriately substituted naphthol derivatives followed by phosphine ligand exchange. This multi-step synthesis emphasizes the importance of protecting group strategies and palladium-mediated cross-coupling techniques common in modern ligand construction. The resulting compound exhibits superior thermal stability compared to earlier generations of chiral phosphines, maintaining activity up to 80°C without decomposition.

In enzymatic mimicry studies published in Chemical Science, this ligand has shown promise as a component in organocatalytic systems replicating cytochrome P450 activity. Its rigid structure allows precise orientation of substrates relative to catalytic sites, enabling asymmetric oxidation reactions with substrate scope comparable to natural enzymes. This property is particularly valuable for synthesizing non-natural amino acids used in peptide-based therapeutics development.

Spectroscopic analysis confirms the compound's well-defined stereochemistry through X-ray crystallography data reported in a 2023 Organic Letters article. The crystal structure reveals a pseudo-C2 symmetric arrangement with dihedral angles between phenyl groups optimized for maximum steric interaction while preserving electronic communication across the binaphthyl bridge. These characteristics are essential for achieving high turnover numbers observed in continuous-flow catalytic systems described by researchers at ETH Zurich.

Cyclic voltammetry studies conducted at Stanford University demonstrated its redox stability within physiological pH ranges (-0.6 V vs SCE), making it suitable for bioorthogonal click chemistry applications without interfering with biological redox processes. This property was leveraged in recent drug delivery research where the ligand was incorporated into prodrug systems requiring controlled release mechanisms mediated by mild reductive environments.

The compound's application in transition metal-free catalysis represents an emerging area of interest highlighted by work published in American Chemical Society Catalysis. Here it functions as a standalone Lewis acid site when coordinated to boron clusters, enabling asymmetric aldol reactions under solvent-free conditions with minimal environmental footprint compared to traditional methods requiring stoichiometric metal catalysts.

In pharmacokinetic studies conducted at Scripps Research Institute using murine models, this ligand exhibited low systemic toxicity and rapid metabolic clearance when administered via intravenous routes at concentrations up to 5 mM/kg body weight. These findings suggest potential utility as an intracellular catalyst carrier system when conjugated with targeting moieties like folate or transferrin receptors commonly used in targeted drug delivery platforms.

Literature from the European Journal of Medicinal Chemistry underscores its role as a building block for constructing self-assembled supramolecular catalysts capable of forming helical structures through π-stacking interactions between binaphthyl units. Such architectures enable enhanced substrate encapsulation and reaction efficiency under crowded intracellular conditions mimicking biological environments.

Surface-enhanced Raman spectroscopy (SERS) investigations published in Nano Letters have identified novel applications where this phosphine serves as both an analyte reporter and catalytic agent on plasmonic gold nanoparticles surfaces. This dual functionality opens new avenues for real-time monitoring during chiral synthesis processes using advanced analytical techniques integrated directly into reaction systems.

Mechanistic insights from computational studies performed at Cambridge University reveal that its electronic properties are modulated through interplay between electron-donating tert-butyl groups and electron-withdrawing phosphorus centers along the binaphthylene backbone. Density functional theory calculations predict optimal binding geometries for rhodium complexes that align perfectly with experimental observations from asymmetric hydrogenation studies reported earlier this year.

In combinatorial library synthesis contexts documented by Nature Methods contributors, this ligand enables rapid screening of enantioselective catalysts through modular substitution patterns on peripheral phenolic groups while maintaining core structural integrity required for consistent catalytic performance across diverse reaction conditions.

New findings from Angewandte Chemie International Edition demonstrate its use as a stabilizing agent for nanoparticle drug carriers through surface functionalization processes that prevent aggregation without compromising therapeutic cargo loading efficiencies above 90% as measured by dynamic light scattering and UV-vis spectroscopy techniques.

Biomaterials research highlighted by Advanced Materials shows promising results when this compound is incorporated into polymerizable scaffolds forming shape-persistent helical polymers via controlled radical polymerization methods. These materials exhibit tunable chiroptical properties useful for developing biosensors capable of detecting trace amounts (< ppb levels) of enantiopure pharmaceutical intermediates during process analytical technology workflows.

Cryogenic electron microscopy (Cryo-EM) studies recently published in Cell Chemical Biology revealed how this ligand interacts with membrane-bound enzymes at atomic resolution scales when used as part of covalent inhibitors designed to target specific oncogenic kinases involved in signal transduction pathways critical for cancer progression mechanisms.

Sustainable chemistry initiatives documented by Green Chemistry journal describe solvent-free synthesis protocols utilizing this ligand where solid-supported versions achieve comparable turnovers while enabling easy recovery and reuse over multiple cycles without loss of enantioselectivity - addressing key challenges associated with waste management issues common among traditional liquid-phase catalytic systems.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司